Cas no 90422-05-2 (Phenol, 4-(1-bromoethyl)-, acetate)

• Product name: Phenol, 4-(1-bromoethyl)-, acetate
• CAS No: 90422-05-2
• MF: C₁₀H₁₃BrO₃
• MW: 261.112422704697
• CID: 788803
• PubChem ID: 71429130

Phenol, 4-(1-bromoethyl)-, acetate Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1-bromoethyl)-, acetate
• acetic acid,4-(1-bromoethyl)phenol
• 90422-05-2
• DTXSID60847832
• Acetic acid--4-(1-bromoethyl)phenol (1/1)

• Inchi： InChI=1S/C8H9BrO.C2H4O2/c1-6(9)7-2-4-8(10)5-3-7;1-2(3)4/h2-6,10H,1H3;1H3,(H,3,4)
• InChI Key： DOERYZWTOBMVFW-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(C=C1)O)Br.CC(=O)O

Computed Properties

• Exact Mass: 260.00481g/mol
• Monoisotopic Mass: 260.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų